Cas no 956433-25-3 (2H,3H,4H,5H-pyrido4,3-f1,4oxazepine)

• Product Name: 2H,3H,4H,5H-pyrido4,3-f1,4oxazepine
• CAS No: 956433-25-3
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5234541
• PubChem ID: 57697539
• Update Time: 2025-07-10

2H,3H,4H,5H-pyrido4,3-f1,4oxazepine Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-f]-1,4-oxazepine, 2,3,4,5-tetrahydro-
• 2H,3H,4H,5H-pyrido4,3-f1,4oxazepine

• Inchi： 1S/C8H10N2O/c1-2-9-6-8-7(1)5-10-3-4-11-8/h1-2,6,10H,3-5H2
• InChI Key： QAJQDCAYPDQVRO-UHFFFAOYSA-N
• SMILES： O1C2C=NC=CC=2CNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2H,3H,4H,5H-pyrido4,3-f1,4oxazepine

Comprehensive Overview of 2H,3H,4H,5H-Pyrido[4,3-f][1,4]Oxazepine (CAS No. 956433-25-3): Structure, Applications, and Research Insights

2H,3H,4H,5H-Pyrido[4,3-f][1,4]oxazepine (CAS No. 956433-25-3) is a heterocyclic compound featuring a unique fused-ring system combining pyridine and oxazepine moieties. This structure has garnered significant attention in pharmaceutical and material science research due to its potential as a bioactive scaffold. The compound's molecular formula and three-dimensional conformation contribute to its interactions with biological targets, making it a subject of interest for drug discovery programs targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for novel heterocyclic compounds like 2H,3H,4H,5H-pyrido[4,3-f][1,4]oxazepine in addressing challenges such as drug resistance and selective enzyme modulation. Researchers are particularly interested in its structure-activity relationship (SAR), as slight modifications to its core can yield derivatives with enhanced pharmacokinetic properties. The compound's logP value and hydrogen bonding capacity suggest favorable blood-brain barrier penetration, a hot topic in CNS drug development.

The synthesis of CAS 956433-25-3 typically involves multi-step cyclization reactions, with recent literature emphasizing green chemistry approaches to improve yield and sustainability. This aligns with the pharmaceutical industry's focus on eco-friendly synthesis, a frequently searched term in AI-driven chemical research databases. Analytical characterization via LC-MS and NMR spectroscopy confirms the compound's purity, while computational modeling predicts its binding affinities to various receptors.

Beyond pharmaceuticals, 2H,3H,4H,5H-pyrido[4,3-f][1,4]oxazepine derivatives show promise in organic electronics due to their electron-transport properties. This dual applicability makes it a valuable subject for interdisciplinary research, bridging medicinal chemistry and materials science. Patent analyses reveal increasing IP activity around this scaffold, particularly for neuroprotective agents and light-emitting materials – two trending areas in scientific literature.

Quality control of 956433-25-3 requires strict adherence to ICH guidelines, with HPLC purity standards exceeding 98%. The compound's stability under various pH conditions and thermal stress is frequently studied, addressing common queries about compound storage and handling protocols. Recent advancements in crystallography have elucidated its solid-state properties, important for formulation development.

Emerging applications include the compound's role as a precursor for PET radiotracers in diagnostic imaging, connecting to the booming theranostics market. Its metabolic stability profiles are being optimized through structure-property relationship studies, a key focus area in medicinal chemistry optimization searches. The scientific community continues to explore its polypharmacology potential, particularly regarding GPCR modulation.

From a commercial perspective, 2H,3H,4H,5H-pyrido[4,3-f][1,4]oxazepine is available as a research chemical from specialty suppliers, with certificates of analysis including residual solvent and heavy metal specifications. The compound's price trends and supply chain dynamics reflect its growing importance in high-value chemical markets. Regulatory compliance documentation typically covers REACH and GHS classification requirements.

Future research directions may explore the compound's utility in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design, addressing current limitations in targeted protein degradation strategies. Its scaffold hopping potential could lead to novel privileged structures for library development, a frequent topic in drug discovery forums and AI-assisted molecular design platforms.